molecular formula C12H14N2O3 B1293926 Butanamide, N-[4-(acetylamino)phenyl]-3-oxo- CAS No. 4433-78-7

Butanamide, N-[4-(acetylamino)phenyl]-3-oxo-

Cat. No. B1293926
CAS RN: 4433-78-7
M. Wt: 234.25 g/mol
InChI Key: PNVSDRLLBNUJBE-UHFFFAOYSA-N
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Description

Butanamide, N-[4-(acetylamino)phenyl]-3-oxo-, is a chemical compound that can be involved in the synthesis of various pharmacologically active molecules. The compound features a butanamide moiety linked to a phenyl group, which is further substituted with an acetyl amino group. This structure serves as a versatile intermediate in the synthesis of compounds with potential therapeutic applications.

Synthesis Analysis

The synthesis of related butanamide compounds has been demonstrated in recent studies. For instance, a novel series of indole-based hybrid oxadiazole scaffolds with N-(substituted-phenyl)butanamides were synthesized through a multi-step process. Initially, 4-(1H-indol-3-yl)butanoic acid was transformed into various intermediates, culminating in the formation of 4-chloro-N-(substituted-phenyl)butanamides. These intermediates were then reacted with a nucleophile to produce the final oxadiazole scaffolds with N-(substituted-phenyl)butanamides .

Another study focused on the enantioselective synthesis of a β-receptor antagonist, which is a butanamide derivative. The synthesis involved starting from inexpensive materials and using an enantiopure chiral reagent, leading to the production of the R-enantiomer of the compound with high enantioselectivity. The final product was characterized using NMR, MS, and chiral HPLC analysis .

Molecular Structure Analysis

The molecular structure of butanamide derivatives is characterized by the presence of a butanamide backbone, which is a four-carbon chain with an amide functional group. The phenyl ring attached to the butanamide is further modified with various substituents, such as acetyl amino groups, which can influence the molecule's binding properties and biological activity. The structural confirmation of these compounds is typically achieved through spectral and elemental analysis .

Chemical Reactions Analysis

Butanamide derivatives can undergo a range of chemical reactions, including nucleophilic substitution reactions, as seen in the synthesis of indole-based oxadiazole scaffolds. The electrophilic 4-chloro-N-(substituted-phenyl)butanamides react with nucleophiles to form the final therapeutic agents. These reactions are crucial for the diversification of the butanamide scaffold and the development of compounds with specific biological activities .

Physical and Chemical Properties Analysis

The physical and chemical properties of butanamide derivatives, such as solubility, melting point, and stability, are influenced by the substituents on the phenyl ring. The presence of different functional groups can also affect the compound's reactivity and interaction with biological targets. The hemolytic study of the indole-based oxadiazole scaffolds indicated mild cytotoxicity towards cell membranes, suggesting that these molecules could be considered for further drug development with a focus on minimizing side effects .

Safety and Hazards

The safety information available indicates that “Butanamide, N-[4-(acetylamino)phenyl]-3-oxo-” may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) .

Mechanism of Action

Target of Action

N-(4-acetamidophenyl)-3-oxobutanamide, also known as Acetaminophen or Paracetamol, primarily targets the cyclooxygenase (COX) pathways . It is often categorized alongside NSAIDs (nonsteroidal anti-inflammatory drugs) due to its ability to inhibit these pathways .

Mode of Action

It is thought to exert central actions which ultimately lead to the inhibition of the cox pathways . This inhibition results in a decrease in the formation of prostaglandins, which are mediators of pain and inflammation .

Biochemical Pathways

Acetaminophen’s action affects the cyclooxygenase and serotonergic pathways . It also involves the endocannabinoid and vanilloid systems and the T-type calcium-channel Cav3.2 . The drug’s metabolite, AM404, is formed in the brain by the fatty acid amide hydrolase (FAAH) enzyme . This metabolic pathway plays a role in the analgesic action of Acetaminophen .

Result of Action

The primary result of Acetaminophen’s action is its analgesic (pain-relieving) and antipyretic (fever-reducing) effects . These effects are achieved through the inhibition of the COX pathways and the reduction of prostaglandin synthesis .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Acetaminophen. For instance, the presence of Acetaminophen in various water sources has become a significant environmental concern . This contamination poses health risks to those consuming affected water, primarily due to the production of toxic compounds such as 4-aminophenol, known for its liver-damaging effects .

properties

IUPAC Name

N-(4-acetamidophenyl)-3-oxobutanamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14N2O3/c1-8(15)7-12(17)14-11-5-3-10(4-6-11)13-9(2)16/h3-6H,7H2,1-2H3,(H,13,16)(H,14,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PNVSDRLLBNUJBE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)CC(=O)NC1=CC=C(C=C1)NC(=O)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14N2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID4063456
Record name Butanamide, N-[4-(acetylamino)phenyl]-3-oxo-
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Molecular Weight

234.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Butanamide, N-[4-(acetylamino)phenyl]-3-oxo-

CAS RN

4433-78-7
Record name N-[4-(Acetylamino)phenyl]-3-oxobutanamide
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Record name p-Acetamidoacetoacetanilide
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Record name Butanamide, N-[4-(acetylamino)phenyl]-3-oxo-
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Record name Butanamide, N-[4-(acetylamino)phenyl]-3-oxo-
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Record name N-[4-(acetylamino)phenyl]-3-oxobutyramide
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Record name P-ACETAMIDOACETOACETANILIDE
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